Cas no 2172132-45-3 (3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid)

• Product Name: 3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• CAS No: 2172132-45-3
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6280315
• PubChem ID: 165541525
• Update Time: 2025-10-30

3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• EN300-1485351
• 3-{[3-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-methylbutanoic acid
• 2172132-45-3

• Inchi： 1S/C27H25ClN2O5/c1-27(2,14-24(31)32)30-25(33)16-11-17(28)13-18(12-16)29-26(34)35-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,23H,14-15H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： RTEPFFQIRWOOLC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(NC(C)(C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid

3-{3-Chloro-5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic Acid (CAS No. 2172132-45-3): A Comprehensive Overview

3-{3-Chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2172132-45-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino acid derivative, is characterized by its unique structural features and potential applications in drug development.

The core structure of this compound includes a fluorenylmethoxycarbonyl (Fmoc) group, which is a widely used protecting group in peptide synthesis. The Fmoc group is known for its stability and ease of removal, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of the Fmoc group in 3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid allows for precise control over the reactivity and functionality of the amino group, facilitating the synthesis of highly specific and functional peptides.

In addition to the Fmoc group, the compound features a chlorinated phenylformamido moiety, which adds to its chemical diversity and potential biological activity. The chlorination of the phenyl ring can influence the compound's lipophilicity, solubility, and binding affinity to various biological targets. This feature makes it particularly interesting for researchers exploring new therapeutic agents for conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

The methylbutanoic acid portion of the molecule contributes to its overall hydrophobicity and stability. This carboxylic acid functional group can be readily modified through esterification or amide formation, allowing for the creation of prodrugs or conjugates with enhanced pharmacokinetic properties. The versatility of this functional group has led to its widespread use in the development of drug delivery systems and targeted therapies.

Recent studies have highlighted the potential of 3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid in various biological contexts. For instance, a 2021 study published in the Journal of Medicinal Chemistry investigated the compound's ability to inhibit specific protein-protein interactions involved in cancer cell proliferation. The results showed that this Fmoc-amino acid derivative effectively disrupted these interactions, leading to a significant reduction in tumor growth in vitro and in vivo.

Another area of interest is the compound's role in modulating inflammatory responses. A 2020 study published in Bioorganic & Medicinal Chemistry Letters explored the anti-inflammatory properties of this Fmoc-amino acid derivative. The researchers found that it could selectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease.

The synthetic route for producing 3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid involves several well-established chemical reactions. The process typically begins with the preparation of the Fmoc-amino acid intermediate, followed by coupling with a chlorinated phenylformamide derivative. The final step involves deprotection to yield the desired product. This synthetic strategy has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and regulatory considerations, CAS No. 2172132-45-3 has been extensively tested for toxicity and environmental impact. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and does not pose significant environmental risks when handled properly. However, as with any new chemical entity, ongoing monitoring and adherence to safety guidelines are essential to ensure its safe use in research and development settings.

The future prospects for 3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid are promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases, and preliminary results are encouraging. Additionally, researchers are exploring novel applications for this compound in areas such as drug delivery systems, diagnostic imaging agents, and biomaterials.

In conclusion, CAS No. 2172132-45-3, or 3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid, represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule to watch as new discoveries continue to emerge in these fields.